Cas no 4872-24-6 (Carbamic acid, (6-methoxy-3-pyridinyl)-, ethyl ester (9CI))
4872-24-6 structure
Product Name:Carbamic acid, (6-methoxy-3-pyridinyl)-, ethyl ester (9CI)
CAS No:4872-24-6
MF:C9H12N2O3
MW:196.203182220459
CID:932071
PubChem ID:10965434
Update Time:2025-04-19
Carbamic acid, (6-methoxy-3-pyridinyl)-, ethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (6-methoxy-3-pyridinyl)-, ethyl ester (9CI)
- Carbamic acid,(6-methoxy-3-pyridinyl)-,ethyl ester(9ci)
- SCHEMBL7886661
- 4872-24-6
- AKOS008932629
-
- Inchi: 1S/C9H12N2O3/c1-3-14-9(12)11-7-4-5-8(13-2)10-6-7/h4-6H,3H2,1-2H3,(H,11,12)
- InChI Key: UCOKTMRCFZXUHR-UHFFFAOYSA-N
- SMILES: O(C(NC1C=NC(=CC=1)OC)=O)CC
Computed Properties
- Exact Mass: 196.08479225g/mol
- Monoisotopic Mass: 196.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 60.4Ų
Carbamic acid, (6-methoxy-3-pyridinyl)-, ethyl ester (9CI) Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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